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Compound of Interest

Compound Name: SB204

Cat. No.: B1193537 Get Quote

Disclaimer: The initial identification of "SB204" is ambiguous. This document assumes "SB204"

refers to Antimony Tetroxide (Sb₂O₄). These procedures are not applicable if "SB204"

designates a different substance. Researchers must confirm the identity of their chemical waste

before proceeding.

Antimony tetroxide is a mixed-valence inorganic compound containing both antimony(III) and

antimony(V) centers. It is typically a white or yellowish crystalline solid. Due to the recognized

health and environmental risks associated with antimony compounds, which are under scrutiny

by regulatory bodies like the U.S. Environmental Protection Agency (EPA) and the European

Chemicals Agency (ECHA), it is imperative that researchers, scientists, and drug development

professionals adhere to strict disposal protocols.

Immediate Safety and Logistical Information:
Operational Plan
Safe handling and disposal of antimony tetroxide begin with proactive safety measures and a

clear logistical plan.

1. Personal Protective Equipment (PPE): Before any handling of Sb₂O₄, the following PPE is

mandatory:

Eye Protection: Wear tightly fitting chemical safety goggles that conform to OSHA 29 CFR

1910.133 or European Standard EN166.
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Hand Protection: Use chemical-resistant gloves (e.g., Neoprene or natural rubber). Gloves

should be inspected before use and disposed of as contaminated waste after handling.

Respiratory Protection: To prevent inhalation of fine dust particles, a NIOSH/MSHA-approved

particulate respirator (e.g., N95, R95, or P95) is required, especially when handling powders

or if ventilation is inadequate. For fire-related scenarios, a self-contained breathing

apparatus (SCBA) is essential.

Body Protection: A lab coat, coveralls, or other protective clothing should be worn to prevent

skin contact.

2. Engineering Controls and Storage:

All handling of antimony tetroxide powder should occur in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize dust formation and exposure.

Store Sb₂O₄ in a cool, dry, well-ventilated area in a tightly sealed and clearly labeled

container.

Keep it segregated from incompatible materials, particularly strong oxidizing agents and

acids.

Step-by-Step Disposal Procedures
1. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel.

To prevent dust from becoming airborne, gently moisten the spilled solid with water or use a

HEPA-filtered vacuum for cleanup.

Use non-sparking tools to carefully collect the contained material.

Place the collected waste into a designated, sealable, and properly labeled hazardous waste

container.

Crucially, do not wash spilled antimony tetroxide into drains or sewer systems.
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2. Waste Collection:

All materials contaminated with antimony tetroxide, including used PPE, weighing papers,

and cleaning materials, must be collected as hazardous waste.

Use a dedicated, sealed container for this waste stream.

The container must be clearly labeled with "Hazardous Waste," "Antimony Tetroxide," and

the relevant hazard pictograms (e.g., health hazard).

3. Final Disposal:

Antimony tetroxide waste is classified as hazardous and must be disposed of accordingly.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for proper disposal.

Adhere strictly to all federal, state, and local hazardous waste regulations.

Data Presentation: Quantitative Safety Data
This table summarizes the critical exposure limits and physical properties for antimony

compounds to inform risk assessment and handling procedures.
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Parameter Value Source

Occupational Exposure Limits

(as Sb)

OSHA PEL (Permissible

Exposure Limit, 8-hr TWA)
0.5 mg/m³ [1]

NIOSH REL (Recommended

Exposure Limit, 10-hr TWA)
0.5 mg/m³ [1]

ACGIH TLV (Threshold Limit

Value, 8-hr TWA)
0.5 mg/m³ [1]

NIOSH IDLH (Immediately

Dangerous to Life or Health)
50 mg/m³

Physical Properties of Sb₂O₄

Molar Mass 307.52 g/mol

Appearance White crystalline solid

Melting Point > 930 °C (decomposes)

Solubility in Water Insoluble

Experimental Protocols: Example of a Research
Application
Antimony oxides are utilized in various research applications, including as catalysts in organic

synthesis and for the creation of advanced materials. The following protocol is a representative

example of a synthesis procedure where antimony tetroxide might be used, generating waste

that requires proper disposal.

Protocol: Synthesis of Antimony Tetroxide Nanorods (Microemulsion Method)

This protocol, adapted from methodologies described in materials science literature, illustrates

a scenario for the use and subsequent disposal of antimony compounds.[2]

Objective: To synthesize Sb₂O₄ nanorods for materials characterization.
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Materials:

Antimony(III) chloride (SbCl₃)

Cyclohexane (as the oil phase)

Cetyltrimethylammonium bromide (CTAB, as surfactant)

n-butanol (as co-surfactant)

Ammonia solution (as the aqueous phase and precipitating agent)

Deionized water

Procedure:

1. Prepare a microemulsion by mixing cyclohexane, CTAB, and n-butanol in a flask with

vigorous stirring.

2. Prepare an aqueous solution of SbCl₃.

3. Add the SbCl₃ solution to the microemulsion and stir until a clear, stable reverse micelle

solution is formed.

4. Slowly add the ammonia solution dropwise to the reaction mixture to induce the

precipitation of antimony hydroxide within the reverse micelles.

5. Age the resulting mixture for 24 hours to allow for the formation of nanostructures.

6. Isolate the precipitate by centrifugation, and wash it repeatedly with ethanol and deionized

water to remove residual reactants and surfactant.

7. Dry the resulting powder in an oven at 80°C.

8. Calcify the dried powder at 600°C in a furnace to induce a phase transformation to

crystalline Sb₂O₄ nanorods.

Waste Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All aqueous filtrates and washing solutions containing residual antimony ions must be

collected as hazardous liquid waste.

Any solid antimony-containing residues and contaminated labware must be collected as

solid hazardous waste.

Follow the step-by-step disposal procedures outlined above for all generated waste

streams.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

antimony tetroxide in a laboratory setting.
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Phase 1: Preparation & Handling

Phase 2: Waste Generation

Contingency: Spill Response

Phase 3: Final Disposal

Initiate Experiment
with SB204

Wear Full PPE
(Goggles, Gloves, Respirator)

Handle in Fume Hood

Generate SB204 Waste
(Solid & Liquid)

Spill Detected

If Spill Occurs

Segregate and Collect in
Labeled, Sealed Hazardous

Waste Containers

Store Waste in Designated
Satellite Accumulation Area

Contain Spill &
Prevent Dust

Clean with HEPA Vac
or Wet Method

Arrange Pickup by EHS or
Licensed Disposal Vendor

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of SB204 (Antimony Tetroxide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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